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Compound of Interest

Compound Name:
(2,4-diMethylphenyl)(2-

nitrophenyl)sulfane

Cat. No.: B569330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical compound (2,4-
dimethylphenyl)(2-nitrophenyl)sulfane, identified by the CAS number 1610527-49-5. This

compound is a key intermediate in the synthesis of the multimodal antidepressant drug

Vortioxetine. Its purity and characterization are critical for ensuring the quality and safety of the

final active pharmaceutical ingredient (API). This document outlines its physicochemical

properties, provides a detailed experimental protocol for its synthesis, and discusses its known

biological relevance.

Physicochemical Properties
(2,4-dimethylphenyl)(2-nitrophenyl)sulfane is a yellow solid organic compound.[1] While

extensive experimentally determined data is not publicly available, a summary of its known and

computed properties is presented in Table 1.

Table 1: Physicochemical Properties of (2,4-dimethylphenyl)(2-nitrophenyl)sulfane
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Property Value Source

CAS Number 1610527-49-5 N/A

Molecular Formula C₁₄H₁₃NO₂S [2][3][4]

Molecular Weight 259.32 g/mol [2][3][4]

IUPAC Name
2,4-dimethyl-1-[(2-

nitrophenyl)thio]benzene
[2]

Synonyms

(2,4-Dimethylphenyl)(2-

nitrophenyl)sulfane, 2,4-

Dimethyl-1-[(2-

nitrophenyl)sulfanyl]benzene,

Vortioxetine Impurity 32

[1][2]

Appearance Yellow Solid [1]

Solubility
Moderately soluble in organic

solvents.
[2]

Predicted Boiling Point 353.9 ± 30.0 °C ChemicalBook

Predicted Density 1.24 ± 0.1 g/cm³ ChemicalBook

Storage
Sealed in dry, room

temperature conditions.
[5]

Synthesis
The primary synthetic route to (2,4-dimethylphenyl)(2-nitrophenyl)sulfane is through a

nucleophilic aromatic substitution reaction. The following protocol is based on methodologies

described in patent literature for the synthesis of Vortioxetine intermediates.

Experimental Protocol: Synthesis of (2,4-
dimethylphenyl)(2-nitrophenyl)sulfane
Reaction:
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2,4-Dimethylbenzenethiol

(2,4-dimethylphenyl)(2-nitrophenyl)sulfane1-Fluoro-2-nitrobenzene

Base (e.g., K₂CO₃)
Solvent (e.g., DMF)

(2,4-dimethylphenyl)(2-nitrophenyl)sulfane 2-((2,4-dimethylphenyl)thio)anilineReduction of Nitro Group VortioxetinePiperazine Ring Formation
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Preparation

Incubation & Reaction

Analysis

Test Compound
(1610527-49-5)

Incubate compound, microsomes,
and substrate

Human Liver Microsomes
(source of CYP enzymes) CYP-specific probe substrate NADPH (cofactor)

Initiate reaction with NADPH

Quench reaction

LC-MS/MS analysis of metabolite formation

Calculate IC₅₀ value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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